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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
5-Chlorosalicylaldehyde, tailored for researchers, scientists, and professionals in drug
development.

Hazard Identification and Safety Summary

5-Chlorosalicylaldehyde is a chemical that requires careful handling due to its potential health
and environmental risks. It is classified as hazardous, causing skin and serious eye irritation,
and may lead to respiratory irritation.[1][2][3] Furthermore, it is very toxic to aquatic life.[1][2][3]

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Causes serious eye irritation.

[1](21[3]

Serious Eye Damage/Irritation Category 2

Specific Target Organ Toxicity May cause respiratory
) Category 3 o
(Single Exposure) irritation.[1][2][3]
Acute Aquatic Toxicity Category 1 Very toxic to aquatic life.[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to ensure personal safety when
handling 5-Chlorosalicylaldehyde.
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-
shields (conforming to EN166)
or goggles. A face shield may
be necessary for larger

quantities.

To prevent eye contact which

can cause serious irritation.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and

impervious clothing.

To prevent skin contact which

causes irritation.[1][2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (such as a dust
mask type N95) should be
used if exposure limits are
exceeded, if irritation is
experienced, or if dust is

generated.

To protect against respiratory
irritation from inhaling the

powder.[1]

Operational Plan: Step-by-Step Handling

Procedures

This section details the procedural steps for the safe handling of 5-Chlorosalicylaldehyde

from receipt to use.

Preparation and Engineering Controls

o Ventilation: Always handle 5-Chlorosalicylaldehyde in a well-ventilated area.[1] A fume

hood is highly recommended to minimize inhalation exposure.

o Eye Wash and Safety Shower: Ensure that an emergency eyewash station and safety

shower are in close proximity to the workstation.[1]

 Inert Atmosphere: As the chemical is air-sensitive, consider handling it under an inert

atmosphere (e.g., nitrogen or argon) for reactions requiring prolonged exposure to air.[1][3]
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Handling the Chemical

e Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[2]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not
eat, drink, or smoke in the laboratory.

e Grounding: Take precautionary measures against static discharges.

Storage

o Container: Keep the container tightly closed in a dry and cool place.[1][3]

e Incompatibilities: Store away from strong oxidizing agents and strong bases.[1][3]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of 5-Chlorosalicylaldehyde and its containers is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Classification

e This chemical is considered a hazardous waste.[1] Chemical waste generators must consult
local, regional, and national regulations for complete and accurate classification.[1]

Disposal of Unused Product

» Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed
disposal company.[2]

« Incineration: One approved method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2]

e Environmental Precaution: Do not let the product enter drains, as it is very toxic to aquatic
organisms.[1][2]
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Contaminated Packaging

» Dispose of contaminated packaging as unused product.[2] Empty containers should be triple
rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 5-
Chlorosalicylaldehyde.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.benchchem.com/product/b124248?utm_src=pdf-body
https://www.benchchem.com/product/b124248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

i

Set Up in Fume Hood

Gather Materials

Han

dling

Weigh Chemical

Perform Reaction

[Observe and Recor(Df

Disposal

Cleanup

Gecontaminate Glasswara

Segregate Waste

Storage

%eal Container Tightla

[Store in Cool, Dry, Ventilated Area

Gispose of Waste via Licensed Contracto)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Chlorosalicylaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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